Cas no 1423117-52-5 (5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine)

5-(Chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine is a specialized heterocyclic compound featuring a chlorodifluoromethyl group and an amine-functionalized oxadiazole core. Its unique structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for introducing fluorinated motifs. The chlorodifluoromethyl group enhances electrophilic character, enabling selective transformations, while the oxadiazole ring contributes to metabolic stability in target molecules. The primary amine moiety allows for further derivatization via condensation or nucleophilic substitution. This compound is valued for its potential in the development of bioactive molecules, offering a balance of synthetic flexibility and stability under controlled conditions. Proper handling is advised due to its reactive functional groups.
5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine structure
1423117-52-5 structure
Product Name:5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine
CAS No:1423117-52-5
MF:C4H4ClF2N3O
MW:183.543866157532
CID:5189732
PubChem ID:71757482
Update Time:2025-06-26

5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole-3-methanamine, 5-(chlorodifluoromethyl)-
    • 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine
    • Inchi: 1S/C4H4ClF2N3O/c5-4(6,7)3-9-2(1-8)10-11-3/h1,8H2
    • InChI Key: PXEAWSSUVNKRFI-UHFFFAOYSA-N
    • SMILES: O1C(C(Cl)(F)F)=NC(CN)=N1

5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine Pricemore >>

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Additional information on 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine

Comprehensive Overview of 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine (CAS No. 1423117-52-5)

The compound 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine (CAS No. 1423117-52-5) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its unique structural features, including the 1,2,4-oxadiazole ring and the chlorodifluoromethyl group, make it a valuable building block for synthesizing novel compounds with diverse applications. Researchers and industry professionals are increasingly exploring its potential due to its reactivity and versatility in chemical transformations.

One of the key reasons for the growing interest in 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine is its role in the development of bioactive molecules. The 1,2,4-oxadiazole scaffold is known for its pharmacological properties, often found in drugs targeting neurological disorders, inflammation, and infectious diseases. The incorporation of the chlorodifluoromethyl moiety further enhances the compound's ability to interact with biological targets, making it a promising candidate for drug discovery programs. Recent studies have highlighted its potential in designing enzyme inhibitors and receptor modulators.

In addition to its pharmaceutical applications, 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine is also being investigated for its utility in agrochemicals. The chlorodifluoromethyl group is a common feature in herbicides and pesticides, contributing to their efficacy and environmental stability. Researchers are exploring ways to leverage this compound to develop next-generation crop protection agents that are both effective and sustainable. This aligns with the global trend toward greener agricultural practices and reduced chemical footprints.

The synthesis and characterization of 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic analysis. Its CAS No. 1423117-52-5 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Scientists often search for detailed spectroscopic data, such as NMR and mass spectra, to confirm its purity and structure. These resources are critical for ensuring reproducibility in academic and industrial settings.

Another area of interest is the compound's potential in material science. The 1,2,4-oxadiazole ring is known to contribute to the thermal and chemical stability of polymers and coatings. By incorporating 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine into polymer matrices, researchers aim to develop materials with enhanced durability and resistance to degradation. This has implications for industries ranging from aerospace to electronics, where high-performance materials are in constant demand.

From a commercial perspective, the demand for 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine is expected to rise as its applications expand. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and pharmaceutical companies. Its CAS No. 1423117-52-5 is frequently queried in chemical sourcing platforms, reflecting its relevance in the market. Companies are also investing in scalable synthesis methods to meet the growing demand.

Safety and handling of 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine are important considerations for laboratory personnel. While it is not classified as a hazardous material, proper storage and handling protocols should be followed to ensure workplace safety. Material safety data sheets (MSDS) provide detailed guidelines on its use, including recommended personal protective equipment (PPE) and first-aid measures. These resources are essential for maintaining compliance with occupational health and safety standards.

In summary, 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine (CAS No. 1423117-52-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural attributes, combined with its applicability in pharmaceuticals, agrochemicals, and materials, make it a subject of ongoing research and development. As the scientific community continues to uncover new uses for this molecule, its importance in innovation and industrial applications is likely to grow.

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